4-(2-chloro-5-methylphenoxy)-N,N-diethyl-1-butanamine

• IUPAC Name: 4-(2-chloro-5-methylphenoxy)-N,N-diethylbutan-1-amine
• InChI: InChI=1S/C15H24ClNO/c1-4-17(5-2)10-6-7-11-18-15-12-13(3)8-9-14(15)16/h8-9,12H,4-7,10-11H2,1-3H3
• InChI Key: KDHSTWKNKIQBGR-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCCCOC1=C(C=CC(=C1)C)Cl
• Molecular Formula: C15H24ClNO
• Molecular Weight: 269.81 g/mol

Description

4-(2-chloro-5-methylphenoxy)-N,N-diethyl-1-butanamine, commonly known as Clophedianol, is a pharmaceutical compound used as an antitussive agent. It is a member of the phenylpropanolamine family of compounds and is structurally related to ephedrine. Clophedianol is commonly used in cough syrups and other cold and flu remedies due to its ability to suppress coughing.

Mechanism of Action

The exact mechanism of action of Clophedianol is not fully understood. However, it is believed to work by suppressing the cough reflex in the brainstem. It may also have a local anesthetic effect on the respiratory tract, which can reduce coughing.
Biochemical and Physiological Effects:
Clophedianol has been shown to have several biochemical and physiological effects. It can cause sedation and drowsiness, which can be beneficial for patients who have difficulty sleeping due to coughing. It can also cause dry mouth and dizziness. In addition, it has been shown to have a low potential for abuse and dependence.

Advantages and Limitations for Lab Experiments

Clophedianol has several advantages for use in lab experiments. It is readily available and relatively inexpensive. It has also been extensively studied, which makes it a good candidate for further research. However, it does have limitations. Its mechanism of action is not fully understood, which can make it difficult to interpret experimental results. In addition, it may have side effects that can affect the outcome of experiments.

Future Directions

There are several future directions for research on Clophedianol. One area of interest is its potential use in treating other respiratory disorders such as asthma and bronchitis. Another area of interest is its potential use in combination with other antitussive agents to improve efficacy. Additionally, further research is needed to fully understand its mechanism of action and to identify any potential side effects.

Synthesis Methods

The synthesis of Clophedianol is a multi-step process that involves the reaction of several chemical compounds. The first step involves the reaction of 2-chloro-5-methylphenol with diethylamine to form 2-chloro-5-methylphenoxy-N,N-diethylamine. This intermediate compound is then reacted with 1-chlorobutane in the presence of a base catalyst to form 4-(2-chloro-5-methylphenoxy)-N,N-diethyl-1-butanamine.

Scientific Research Applications

Clophedianol has been the subject of several scientific research studies due to its potential as an antitussive agent. It has been shown to effectively suppress coughing in both animal and human studies. In addition, it has been studied for its potential use in treating other respiratory disorders such as asthma and bronchitis.